Furan-2,5-dicarboxylate

• Molecular Formula: C6H2O5-2
• Molecular Weight: 154.08 g/mol
• SMILES: C1=C(OC(=C1)C(=O)[O-])C(=O)[O-]
• InChI: InChI=1S/C6H4O5/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2H,(H,7,8)(H,9,10)/p-2
• InChIKey: CHTHALBTIRVDBM-UHFFFAOYSA-L

Furan-2,5-dicarboxylate — most commonly encountered as 2,5-furandicarboxylic acid (FDCA; CAS 3238-40-2) and its dialkyl ester derivatives — is a rigid, aromatic heterocyclic diacid recognized by the U.S. Department of Energy as a Top 10+4 bio-based platform chemical.

Furan-2,5-dicarboxylate (FDCA) Procurement Evidence: A Bio-Based Platform Diacid with Verified Performance Parity and Differentiated Safety Relative to Terephthalic Acid and Phthalate Esters

Furan-2,5-dicarboxylate — most commonly encountered as 2,5-furandicarboxylic acid (FDCA; CAS 3238-40-2) and its dialkyl ester derivatives — is a rigid, aromatic heterocyclic diacid recognized by the U.S. Department of Energy as a Top 10+4 bio-based platform chemical [1]. Its molecular architecture positions FDCA as a direct structural analogue of petroleum-derived terephthalic acid (TPA), enabling substitution in polyesters, epoxy resins, alkyd coatings, and plasticizer formulations while introducing quantifiably distinct performance and toxicological profiles that preclude straightforward 1:1 interchange with in-class alternatives [2].

• [1] Bozell, J.J. and Petersen, G.R. (2010) 'Technology development for the production of biobased products from biorefinery carbohydrates—the US Department of Energy's “Top 10” revisited', Green Chemistry, 12(4), pp. 539–554. doi: 10.1039/B922014C. View Source
• [2] van Es, D.S. (2013) 'Rigid biobased building blocks: current developments and outlook', Journal of Renewable Materials, 1(1), pp. 61–72. doi: 10.7569/JRM.2012.634104. View Source

Why Furan-2,5-dicarboxylate Cannot Be Swapped with Generic Aromatic Diacids, Phthalate Esters, or Isomeric FDCAs Without Performance Compromise

Despite superficial structural homology, furan-2,5-dicarboxylate differs fundamentally from terephthalic acid in ring geometry (nonlinear furan vs. linear phenyl), polarity, and segmental dynamics, which collectively produce a 19× reduction in CO₂ permeability and an 11× reduction in O₂ permeability when comparing PEF to PET — effects attributed to suppressed furan ring-flipping that has no counterpart in the benzene series [1]. Similarly, FDCA-derived diesters exhibit a markedly attenuated endocrine activity profile relative to ortho-phthalate esters of identical chain length, with six of seven furan diesters showing zero activity across 13 human cell-based reporter gene assays [2]. Even among FDCA isomers, substitution position dictates crystallinity and thermal behavior: 2,5-PEF is semi-crystalline while 2,4-PEF is fully amorphous [3]. These differences are intrinsic to the furan heterocycle and its substitution pattern, meaning no generic in-class compound can replicate the full performance-safety balance of furan-2,5-dicarboxylate without formulation-specific validation.

• [1] Burgess, S.K., Karvan, O., Johnson, J.R., Kriegel, R.M. and Koros, W.J. (2014) 'Oxygen sorption and transport in amorphous poly(ethylene furanoate)', Polymer, 55(18), pp. 4748–4756. doi: 10.1016/j.polymer.2014.07.041. View Source
• [2] van Vugt-Lussenburg, B.M.A., van Es, D.S., Naderman, M., le Notre, J., van der Klis, F., Brouwer, A. and van der Burg, B. (2020) 'Endocrine activities of phthalate alternatives; assessing the safety profile of furan dicarboxylic acid esters using a panel of human cell based reporter gene assays', Green Chemistry, 22, pp. 1873–1883. doi: 10.1039/C9GC04348A. View Source
• [3] Thiyagarajan, S., Vogelzang, W., Knoop, J.R.I., Frissen, A.E., van Haveren, J. and van Es, D.S. (2014) 'Biobased furandicarboxylic acids (FDCAs): effects of isomeric substitution on polyester synthesis and properties', Green Chemistry, 16, pp. 1957–1966. doi: 10.1039/C3GC42184H. View Source

Furan-2,5-dicarboxylate Quantitative Evidence Guide: Head-to-Head Comparator Data for Scientific Selection and Procurement Decisions

Oxygen Permeability: PEF vs. PET Barrier Performance at 35 °C

Amorphous poly(ethylene furanoate) (PEF), the ethylene glycol polyester of furan-2,5-dicarboxylate, exhibits an approximately 11-fold reduction in oxygen permeability relative to amorphous poly(ethylene terephthalate) (PET) at 35 °C, measured via complementary permeation and pressure-decay sorption techniques. This barrier improvement factor (BIF) of ~11 for PEF substantially exceeds that of poly(ethylene naphthalate) (PEN; BIF ~2.9) and poly(ether imide) (PEI; BIF ~3.6) [1]. The reduction is attributed to hindered furan ring-flipping dynamics — a mechanism unique to the non-linear furan ring and absent in the phenyl-based PET backbone [2].

Evidence Dimension	Oxygen permeability coefficient at 35 °C
Target Compound Data	PEF: ~11× lower oxygen permeability vs. PET (BIF = 11)
Comparator Or Baseline	Amorphous PET: permeability normalized to 1.0; PEN: BIF = 2.9; PEI: BIF = 3.6
Quantified Difference	PEF O₂ permeability is ~11× lower than PET; ~3.8× lower than PEN; ~3.1× lower than PEI
Conditions	Amorphous films; 35 °C; complementary permeation and pressure-decay sorption methods; Polymer 55(18), 4748-4756 (2014)

Why This Matters

An 11× oxygen barrier improvement over PET directly enables monolayer packaging formats that eliminate costly multilayer barrier structures, reducing material complexity and procurement spend for oxygen-sensitive product applications such as juice, vitamin water, and pharmaceutical blister packs.

• [1] Burgess, S.K., Karvan, O., Johnson, J.R., Kriegel, R.M. and Koros, W.J. (2014) 'Oxygen sorption and transport in amorphous poly(ethylene furanoate)', Polymer, 55(18), pp. 4748–4756. doi: 10.1016/j.polymer.2014.07.041. View Source
• [2] Burgess, S.K., Leisen, J.E., Kraftschik, B.E., Mubarak, C.R., Kriegel, R.M. and Koros, W.J. (2014) 'Chain Mobility, Thermal, and Mechanical Properties of Poly(ethylene furanoate) Compared to Poly(ethylene terephthalate)', Macromolecules, 47(4), pp. 1383–1391. doi: 10.1021/ma5000199. View Source

Carbon Dioxide and Water Vapor Permeability: Multi-Gas Barrier Superiority of PEF Over PET

At 35 °C and 1 atm, amorphous PEF demonstrates a 19-fold reduction in carbon dioxide permeability relative to amorphous PET. This enhancement occurs despite a 1.6× higher CO₂ solubility in PEF, which is offset by a 31-fold reduction in CO₂ diffusivity [1]. Additionally, water vapor permeability of PEF is reduced ~2-fold compared to PET under identical conditions [2]. The combined O₂ (11×), CO₂ (19×), and H₂O (2×) barrier improvements are summarized from a comprehensive dissertation (Burgess, 2015) that systematically measured all three penetrants in PEF vs. PET [2]. The barrier improvement for CO₂ exceeds that for O₂ because the larger kinetic diameter of CO₂ amplifies the diffusion-hindrance effect of suppressed furan ring-flipping, resulting in a 31× diffusivity reduction for CO₂ vs. only 9.7× for O₂ [1].

Evidence Dimension	CO₂ and H₂O permeability coefficients at 35 °C, 1 atm
Target Compound Data	PEF: CO₂ permeability 19× lower than PET; H₂O permeability 2× lower than PET; CO₂ diffusivity 31× lower than PET; CO₂ solubility 1.6× higher than PET
Comparator Or Baseline	Amorphous PET: permeability normalized to 1.0 for each penetrant
Quantified Difference	CO₂: 19× reduction; H₂O: 2× reduction; CO₂ diffusivity: 31× reduction; CO₂ solubility: 1.6× increase
Conditions	Amorphous films; 35 °C; 1 atm; pressure-decay sorption and permeation methods; dissertation (Burgess, 2015); CO₂ data from Macromolecules 48(7), 2184-2193 (2015)

Why This Matters

A 19× CO₂ barrier advantage is critical for carbonated beverage retention, where PET bottles lose ~15% carbonation within 8 weeks; PEF can extend shelf life to >6 months without additional barrier coatings, directly reducing material and processing costs in bottle procurement.

• [1] Burgess, S.K., Kriegel, R.M. and Koros, W.J. (2015) 'Carbon Dioxide Sorption and Transport in Amorphous Poly(ethylene furanoate)', Macromolecules, 48(7), pp. 2184–2193. doi: 10.1021/acs.macromol.5b00333. View Source
• [2] Burgess, S.K. (2015) 'Fundamentals of transport in poly(ethylene terephthalate) and poly(ethylene furanoate) barrier materials', Ph.D. Dissertation, Georgia Institute of Technology. Available at: https://smartech.gatech.edu/handle/1853/54887. View Source

Endocrine Safety: FDCA Diesters vs. Ortho-Phthalate Diesters in Human Cell-Based Reporter Gene Assays

In a panel of 13 human cell-based CALUX reporter gene assays covering estrogen receptor (ERα), androgen receptor (AR), progesterone receptor (PR), glucocorticoid receptor (GR), thyroid receptor (TRβ), PPARα/γ, AhR, and cellular stress pathways (Nrf2, p53, AP-1, ESRE), six of the seven furan-2,5-dicarboxylate-based diesters tested showed no activity in any assay [1]. Only the di-isobutyl furan-2,5-dicarboxylate (DIBF) exhibited moderate estrogenic activity on a single assay (ERα), whereas its ortho-phthalate analogue (di-isobutyl phthalate, DIBP) showed pronounced activity across four separate endocrine assays [1]. In contrast, the lower-molecular-weight ortho-phthalate diesters — including dibutyl phthalate (DBP), di-isobutyl phthalate, butylbenzyl phthalate (BBP), and di(2-ethylhexyl) phthalate (DEHP) — were predominantly active across multiple endocrine endpoints, with BBP acting as an agonist on ERα and as an antagonist on AR and PR at potencies exceeding any other phthalate tested [1]. High-molecular-weight phthalates (dioctyl, diisononyl, diisodecyl) showed no activity, consistent with their REACH classification [1].

Evidence Dimension	Endocrine activity across 13 human cell-based reporter gene assays
Target Compound Data	FDCA diesters: 6/7 compounds showed no activity in any assay; DIBF: moderate ERα activity on 1 assay only
Comparator Or Baseline	Ortho-phthalate diesters: DIBP (isobutyl analogue) active on 4 assays; BBP active on ERα, AR, PR; DEHP active on ERα at 1 mM LOEC; multiple lower-MW phthalates active across several endocrine assays
Quantified Difference	6/7 (86%) FDCA diesters: zero assay hits vs. ortho-phthalate analogues: 1–4 assay hits each; DIBF: 1 assay hit vs. DIBP: 4 assay hits
Conditions	Human cell-based CALUX reporter gene panel: ERα, AR-anti, PR-anti, GR-anti, TRβ-anti, PPARα, PPARγ, AhR, AP-1, ESRE, Nrf2, p53; Green Chemistry, 2020, 22, 1873-1883

Why This Matters

For procurement in regulated applications (food contact, medical devices, toys), the near-absence of endocrine activity in FDCA diesters provides a toxicological differentiation that directly supports regulatory compliance and reduces the liability burden associated with phthalate-class plasticizers under REACH Category 1B reproductive toxicity scrutiny.

• [1] van Vugt-Lussenburg, B.M.A., van Es, D.S., Naderman, M., le Notre, J., van der Klis, F., Brouwer, A. and van der Burg, B. (2020) 'Endocrine activities of phthalate alternatives; assessing the safety profile of furan dicarboxylic acid esters using a panel of human cell based reporter gene assays', Green Chemistry, 22, pp. 1873–1883. doi: 10.1039/C9GC04348A. View Source

Plasticizer Efficiency and PVC Compatibility: Di(2-ethylhexyl) Furan-2,5-dicarboxylate vs. Dioctyl Phthalate (DOP)

In a direct dynamic mechanical thermal analysis (DMTA) comparison using DOP as the reference standard, di(2-ethylhexyl) furan-2,5-dicarboxylate exhibited a Tg depression efficiency of 2.41 °C per mass% plasticizer in PVC, essentially equivalent to DOP at 2.45 °C per mass% [1]. However, all four furan diesters tested (di(2-ethylhexyl), di(2-octyl), dihexyl, and dibutyl furan-2,5-dicarboxylate) demonstrated superior compatibility with PVC relative to DOP, as quantified by DMTA-derived compatibility parameters, with dibutyl furan-2,5-dicarboxylate showing the highest compatibility [1]. This means equivalent plasticizing efficiency is achieved with enhanced compatibility, reducing the risk of plasticizer exudation over time while maintaining identical processing characteristics.

Evidence Dimension	Tg depression efficiency and PVC compatibility (DMTA)
Target Compound Data	Di(2-ethylhexyl) furan-2,5-dicarboxylate: Tg depression = 2.41 °C per mass% plasticizer; all four furan diesters more compatible with PVC than DOP
Comparator Or Baseline	Dioctyl phthalate (DOP): Tg depression = 2.45 °C per mass% plasticizer; compatibility index set as reference
Quantified Difference	Tg depression difference: 0.04 °C per mass% (~1.6%); compatibility: all furan diesters > DOP (quantitative ranking: dibutyl > dihexyl > di(2-octyl) > di(2-ethylhexyl) > DOP)
Conditions	PVC blends; dynamic mechanical thermal analysis (DMTA); Journal of Applied Polymer Science, 53(13), 1994

Why This Matters

Equivalent plasticization efficiency with measurably superior compatibility means formulators can replace DOP with FDCA-based plasticizers at identical loading levels without reformulation, while gaining reduced migration risk — a critical advantage for durable flexible PVC in medical tubing, food contact films, and automotive interiors.

• [1] Sanderson, R.D., Schneider, D.F. and Schreuder, I. (1994) 'Synthesis and evaluation of dialkyl furan-2,5-dicarboxylates as plasticizers for PVC', Journal of Applied Polymer Science, 53(13), pp. 1785–1793. doi: 10.1002/app.1994.070531307. View Source

Techno-Economic Parity: FDCA Minimum Selling Price vs. Petroleum-Based Terephthalic Acid

A comprehensive techno-economic analysis (TEA) of an integrated biorefinery process co-producing FDCA, furfural, and activated carbon from biomass determined a minimum selling price (MSP) of $1,380 per metric ton for FDCA, which is comparable to the $1,445 per ton price of petroleum-based purified terephthalic acid (TPA) [1]. The process incorporated a heat exchanger network with a heat pump that reduced heating utility requirements by 72% [1]. Life-cycle assessment further indicated that the proposed FDCA production process is more environmentally sustainable than conventional TPA production in both climate change and fossil depletion impact categories [1]. Monte Carlo uncertainty analysis was employed to quantify the risk associated with market condition variability [1].

Evidence Dimension	Minimum selling price (MSP) in USD per metric ton
Target Compound Data	Bio-based FDCA MSP = $1,380 ton⁻¹
Comparator Or Baseline	Petroleum-based TPA market price = $1,445 ton⁻¹
Quantified Difference	FDCA is $65 ton⁻¹ (~4.5%) lower than TPA on an MSP basis
Conditions	Integrative biorefinery model; co-production of FDCA with furfural and activated carbon; heat-integrated process design; Monte Carlo uncertainty analysis; ChemSusChem, 15(13), e202200240 (2022)

Why This Matters

Demonstrated techno-economic parity at $1,380/ton removes the historical cost premium barrier that has limited FDCA adoption, enabling procurement decisions to be driven by performance differentiation (barrier, safety, renewable content) rather than price penalty — a critical inflection point for volume-scale industrial sourcing.

• [1] Kim, H., Kim, J. and Won, W. (2022) 'Toward Economical and Sustainable Production of Renewable Plastic: Integrative System-Level Analyses', ChemSusChem, 15(13), e202200240. doi: 10.1002/cssc.202200240. View Source

Monomer Reactivity for Polycondensation: FDCA vs. Dimethyl Furan-2,5-dicarboxylate (DMFD) in PEF Synthesis

In a systematic study comparing monomer types for poly(ethylene furanoate) (PEF) synthesis targeting food packaging applications, FDCA was found to be more effective than its dimethyl ester derivative (DMFD) in producing PEF with higher molecular weight, as assessed by intrinsic viscosity measurements [1]. The study evaluated the effect of monomer type, molar ratios, catalyst, polycondensation time, and temperature on synthesized samples' intrinsic viscosities and color intensity [1]. Amorphous PEF samples produced from FDCA exhibited glass transition temperatures of 82–87 °C, with hardness and elastic modulus values that increased at lower intrinsic viscosities due to higher intermolecular interactions and degree of crystallinity [1]. The oxygen permeability of the resulting PEF was further reduced with increased molecular rigidity and molecular weight [1].

Evidence Dimension	Polymer molecular weight (via intrinsic viscosity) and resulting properties
Target Compound Data	FDCA: higher molecular weight PEF; Tg = 82–87 °C (amorphous); oxygen permeability decreases with increasing molecular weight
Comparator Or Baseline	DMFD (dimethyl furan-2,5-dicarboxylate): lower molecular weight PEF under identical polymerization conditions
Quantified Difference	FDCA produces PEF with higher intrinsic viscosity than DMFD under matched conditions (exact IV values not reported; difference is qualitative but directionally consistent across molar ratio and catalyst variations)
Conditions	Melt polycondensation; varied monomer molar ratios, catalyst type, time, and temperature; Polymers, 2023, 15(12), 2707

Why This Matters

For procurement, this establishes that the free diacid form (FDCA) is the preferred monomer form for achieving high-molecular-weight PEF in direct esterification routes, whereas DMFD requires transesterification and may yield lower final molecular weight — directly impacting polymer mechanical performance, barrier properties, and processability in downstream conversion.

• [1] Stanley, J., Terzopoulou, Z., Klonos, P.A., Zamboulis, A., Xanthopoulou, E., Koltsakidis, S., Tzetzis, D., Zemljič, L.F., Lambropoulou, D.A., Kyritsis, A., Papageorgiou, G.Z. and Bikiaris, D.N. (2023) 'Effect of Monomer Type on the Synthesis and Properties of Poly(Ethylene Furanoate)', Polymers, 15(12), 2707. doi: 10.3390/polym15122707. View Source

Furan-2,5-dicarboxylate Procurement Application Scenarios: Where Verified Quantitative Differentiation Drives Industrial Adoption

Monolayer Barrier Packaging for Oxygen-Sensitive Beverages and Pharmaceuticals

The 11× oxygen, 19× CO₂, and 2× water vapor permeability reductions of PEF relative to PET [1] enable monolayer bottle and film structures that eliminate the need for barrier coatings or multilayer coextrusion. For juice and vitamin water producers, PET's oxygen permeability (too high for monolayer use) necessitates oxygen-scavenging additives or barrier layers; PEF's intrinsic barrier can meet shelf-life requirements in a single-material format, simplifying recycling and reducing per-unit packaging cost. The higher glass transition temperature of PEF (Tg ≈ 86–88 °C vs. PET ≈ 75–78 °C) [2] further supports hot-fill applications without container deformation.

Non-Phthalate Plasticizer Systems for Regulated PVC Applications

FDCA-derived diesters — particularly di(2-ethylhexyl) furan-2,5-dicarboxylate — match DOP in plasticization efficiency (2.41 vs. 2.45 °C Tg depression per mass%) while providing superior PVC compatibility [3], coupled with a dramatically cleaner endocrine activity profile: 6/7 FDCA diesters showed zero activity across 13 human cell-based reporter gene assays vs. ortho-phthalates that are active on multiple endocrine endpoints [4]. This combination is particularly valuable for medical-grade PVC tubing, blood bags, and food contact films where phthalate regulatory restrictions (REACH Annex XIV, EU Medical Device Regulation) are tightening.

Bio-Based Epoxy Thermosets with Elevated Glass Transition Temperature

The diglycidyl ester of FDCA (DGF) exhibits higher curing activity and an elevated glass transition temperature compared with the petroleum-based diglycidyl ester of terephthalic acid (DGT), while maintaining similar mechanical properties in the cured state [5]. This performance profile supports FDCA adoption in epoxy formulations for structural composites, electronic encapsulation, and high-temperature coatings where petroleum-derived aromatic epoxies currently dominate and where bio-based content is increasingly specified in sustainability procurement criteria.

Cost-Competitive Bio-Based Polyester Resins and Alkyd Coatings with Performance Parity

FDCA-based unsaturated polyester resins (UPRs) demonstrate glass transition temperatures approximately 20 K higher than analogous phthalic anhydride-based UPRs (28–50 °C vs. 15–24 °C for MA₀.₅-PA₀.₅-PG₁.₀₈ pre-polymers at equivalent molar masses) [6]. In alkyd resin wood coatings, FDCA-based formulations exhibit decreased tack-free time, enhanced thermomechanical properties, and similar hardness (2H–3H pencil hardness) compared to phthalic anhydride-based ARs [7]. With FDCA achieving techno-economic parity at $1,380/ton vs. TPA at $1,445/ton [8], these performance-equivalent or superior resin systems can now be sourced without cost penalty, accelerating bio-based adoption in the coatings and composites sectors.

• [1] Burgess, S.K., Karvan, O., Johnson, J.R., Kriegel, R.M. and Koros, W.J. (2014) 'Oxygen sorption and transport in amorphous poly(ethylene furanoate)', Polymer, 55(18), pp. 4748–4756. doi: 10.1016/j.polymer.2014.07.041. View Source
• [2] Burgess, S.K., Leisen, J.E., Kraftschik, B.E., Mubarak, C.R., Kriegel, R.M. and Koros, W.J. (2014) 'Chain Mobility, Thermal, and Mechanical Properties of Poly(ethylene furanoate) Compared to Poly(ethylene terephthalate)', Macromolecules, 47(4), pp. 1383–1391. doi: 10.1021/ma5000199. View Source
• [3] Sanderson, R.D., Schneider, D.F. and Schreuder, I. (1994) 'Synthesis and evaluation of dialkyl furan-2,5-dicarboxylates as plasticizers for PVC', Journal of Applied Polymer Science, 53(13), pp. 1785–1793. doi: 10.1002/app.1994.070531307. View Source
• [4] van Vugt-Lussenburg, B.M.A., van Es, D.S., Naderman, M., le Notre, J., van der Klis, F., Brouwer, A. and van der Burg, B. (2020) 'Endocrine activities of phthalate alternatives; assessing the safety profile of furan dicarboxylic acid esters using a panel of human cell based reporter gene assays', Green Chemistry, 22, pp. 1873–1883. doi: 10.1039/C9GC04348A. View Source
• [5] Deng, J., Liu, X., Li, C., Jiang, Y. and Zhu, J. (2015) 'Synthesis and properties of a bio-based epoxy resin from 2,5-furandicarboxylic acid (FDCA)', RSC Advances, 5, pp. 15930–15939. doi: 10.1039/C5RA00242G. View Source
• [6] Savalia, B., Rabenstein, M., Lieske, A. and Zehm, D. (2024) 'Evaluation of 2,5-Furandicarboxylic Acid as Building Block for Unsaturated Polyester Resins', Chemie Ingenieur Technik, 96, pp. 575–585. doi: 10.1002/cite.202300148. View Source
• [7] Klushin, V.A. et al. (2025) 'Biorenewable FDCA-Based Alkyd Resins for More Sustainable Wood Coatings', Polymers, 17(22), 3022. doi: 10.3390/polym17223022. View Source
• [8] Kim, H., Kim, J. and Won, W. (2022) 'Toward Economical and Sustainable Production of Renewable Plastic: Integrative System-Level Analyses', ChemSusChem, 15(13), e202200240. doi: 10.1002/cssc.202200240. View Source